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Introduction
Hexafluoroethane (C₂F₆), also known as perfluoroethane, is a synthetic perfluorocarbon

(PFC) gas.[1] It is characterized by its chemical inertness, non-flammability, and high thermal

stability.[2][3] Historically, gases with these properties have been valuable in high-voltage

applications as dielectric insulators and arc-quenching media. The primary role of a dielectric

gas is to prevent electrical discharge (breakdown) between conductors at different electrical

potentials.

Hexafluoroethane has been used as a gaseous dielectric in specialized high-voltage

equipment.[1] However, its application in this domain is significantly limited by its environmental

profile. Like the widely used sulfur hexafluoride (SF₆), C₂F₆ is an extremely potent greenhouse

gas with a very long atmospheric lifetime, which has led researchers to seek more

environmentally friendly alternatives.[1][4][5] These notes provide an overview of the dielectric

properties of hexafluoroethane, its applications, and a detailed protocol for evaluating its

dielectric strength.

Properties of Hexafluoroethane (C₂F₆)
Hexafluoroethane's utility in dielectric applications stems from its physical, chemical, and

electrical properties. However, its environmental properties are a critical consideration for

modern applications.
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Physical and Chemical Properties
C₂F₆ is a colorless, odorless, and non-toxic gas under standard conditions.[6] It is chemically

stable due to the high energy of its C-F bonds.[7] Key physical and chemical properties are

summarized in Table 1.

Table 1: Physical and Chemical Properties of Hexafluoroethane

Property Value

Chemical Formula C₂F₆

Molecular Weight 138.01 g/mol [6]

Boiling Point -78.1 °C[6]

Melting Point -100.0 °C[6]

Density (gas, 15 °C) 5.84 kg/m ³[7]

Solubility in Water Negligibly soluble[8]

Chemical Stability Nearly inert[8]

Dielectric Properties
As an electronegative gas, hexafluoroethane can capture free electrons that might otherwise

lead to an electrical discharge, giving it good insulating properties. However, its dielectric

strength is lower than that of other fluorinated gases like SF₆ or c-C₄F₈.[1] One study notes that

the breakdown strength of C₂F₆ is approximately 0.90 times that of SF₆ under similar

conditions.[5] Research has also explored mixtures of C₂F₆ with buffer gases like nitrogen (N₂)

or carbon dioxide (CO₂) to optimize dielectric performance and reduce costs, though this also

reduces the overall dielectric strength compared to the pure form.[5][9]

Environmental and Safety Profile
The primary drawback of hexafluoroethane is its significant environmental impact. It

possesses a very high Global Warming Potential (GWP) and an atmospheric lifetime of

thousands of years.[7][8][10] This makes its release into the atmosphere highly consequential
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for climate change. From a safety perspective, while non-toxic, C₂F₆ is an asphyxiant at high

concentrations as it can displace oxygen in enclosed spaces.[7][10]

Table 2: Environmental and Safety Data for C₂F₆ and Comparative Gases

Property
Hexafluoroethane
(C₂F₆)

Sulfur Hexafluoride
(SF₆)

Air (Reference)

GWP (100-year)
9,200 - 12,200[7][8]

[11]
~23,500[12] ~0

Atmospheric Lifetime
~10,000 years[7][8]

[10]
~3,200 years[12] N/A

Ozone Depletion

Potential (ODP)
0[7] 0 0

Safety
Non-toxic,

Asphyxiant[7][10]

Non-toxic,

Asphyxiant[12]
Non-toxic

Dielectric Applications & Alternatives
Hexafluoroethane's primary use is in the semiconductor industry as an etchant gas.[7][8][13]

Its application as a primary dielectric insulator in high-voltage equipment like gas-insulated

switchgear (GIS) is limited, mainly due to:

Lower Dielectric Strength: It is a less effective insulator than SF₆.[1][5]

High GWP: Its environmental impact is a major deterrent, prompting regulations that restrict

the use of potent greenhouse gases.[12]

The industry is actively moving away from gases like SF₆ and C₂F₆ towards more sustainable

alternatives.[4] These include:

Fluoronitrile-based gas mixtures (e.g., g³): These have a GWP over 99% lower than SF₆

while maintaining similar performance.[4]

Fluoroketone-based gas mixtures (e.g., Novec™ 4710): These also offer a significantly lower

GWP.[4]
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Clean Air / Dry Air: A mixture of nitrogen and oxygen with zero GWP, suitable for certain

voltage levels.[4][12]

The relationship between C₂F₆'s properties and its suitability as a dielectric gas is illustrated in

the diagram below.

Properties

Application Outcomes

Hexafluoroethane (C₂F₆)

Chemical Inertness
Thermal Stability Electronegativity High GWP

(>9,200)
Lower Dielectric

Strength (vs. SF₆)

Advantage:
Reliable Insulator

Disadvantage:
Limited Use, Environmental Concern

Click to download full resolution via product page

Figure 1: Logical relationship of C₂F₆ properties to its application outcomes.

Experimental Protocol: Dielectric Strength
Measurement
This protocol details the procedure for measuring the dielectric breakdown voltage of

hexafluoroethane, adhering to principles outlined in standards such as ASTM D2477.[8] The

objective is to determine the voltage at which the gas electrically breaks down across a

specified electrode gap.

Apparatus
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High-Voltage Power Supply: AC source (50/60 Hz) with a variable output up to at least 100

kV, featuring a smooth and uniform rate of voltage rise (e.g., 0.5-3.0 kV/s).

Test Chamber: A sealed, high-pressure vessel made of insulating material (e.g., borosilicate

glass or Teflon-lined steel) with gas inlet and outlet ports.

Electrodes: Polished spherical or plane electrodes (e.g., stainless steel) mounted within the

chamber. Electrode gap must be precisely adjustable (e.g., via a micrometer).

Voltage Measurement System: A calibrated voltmeter or voltage divider connected across

the electrodes to accurately measure the peak breakdown voltage.

Pressure Gauge: A calibrated gauge to measure the gas pressure inside the test chamber.

Vacuum Pump: To evacuate the chamber before introducing the test gas.

Gas Handling System: Regulators and tubing for safely handling and introducing C₂F₆ into

the chamber.

Experimental Workflow
The workflow for preparing the apparatus and conducting the measurement is outlined below.
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Start

1. Prepare Chamber
- Clean & dry electrodes

- Set electrode gap (e.g., 2.5 mm)

2. Evacuate Chamber
- Pump down to < 1 Pa

3. Fill with C₂F₆
- Purge with gas

- Fill to desired pressure (e.g., 0.1 MPa)

4. Stabilize
- Allow gas temperature to equilibrate (5 min)

5. Apply Voltage
- Increase voltage at a constant rate

(e.g., 2 kV/s)

Breakdown Occurs?

No

6. Record Voltage
- Note peak voltage at breakdown

Yes

7. Reset System
- Turn off HV supply
- Gently agitate gas

Repeat 5x?

No

8. Calculate Results
- Average the breakdown voltages
- Calculate dielectric strength (V/d)

Yes

End

Click to download full resolution via product page

Figure 2: Experimental workflow for dielectric breakdown voltage measurement.
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Step-by-Step Procedure
Preparation and Setup:

Ensure all high-voltage equipment is properly grounded and safety interlocks are

engaged.

Clean and polish the electrode surfaces to remove any oxidation or contaminants.

Assemble the electrodes within the test chamber and set the desired gap distance (e.g.,

2.5 mm) using a micrometer.

Seal the chamber and connect it to the vacuum pump and gas handling system.

Chamber Purging and Filling:

Evacuate the chamber to a low pressure (< 1 Pa) to remove air and moisture.[7]

Break the vacuum by slowly introducing hexafluoroethane into the chamber until

atmospheric pressure is reached.

Re-evacuate the chamber. Repeat this purge-and-fill cycle three times to ensure high

purity of the test gas.

Fill the chamber with C₂F₆ to the target test pressure (e.g., 0.1 MPa).

Voltage Application and Measurement:

Allow the gas to stabilize for at least 5 minutes to reach thermal equilibrium.

Begin applying the AC voltage to the electrodes.

Increase the voltage at a steady, predetermined rate (e.g., 2 kV/s).

Observe the voltmeter and the chamber for signs of an electrical discharge (arc). The

power supply should automatically trip when breakdown occurs.

Record the peak voltage value at the moment of breakdown.[4]
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Data Collection and Analysis:

After a breakdown event, turn off the high-voltage supply.

Wait approximately 1 minute between tests to allow any breakdown byproducts to

dissipate.

Repeat the voltage application and measurement (Step 3) for a total of five breakdowns to

ensure statistical validity.

Calculate the average breakdown voltage from the five measurements.

The dielectric strength is calculated by dividing the average breakdown voltage (V) by the

electrode gap distance (d).

Conclusion
Hexafluoroethane exhibits good dielectric properties, making it technically suitable for high-

voltage insulation. However, its extremely high Global Warming Potential and long atmospheric

lifetime present a significant environmental disadvantage.[1][10] Consequently, its use in

dielectric applications is not widespread and is discouraged in favor of environmentally benign

alternatives. The protocols outlined here provide a framework for researchers to evaluate the

dielectric performance of C₂F₆ and other gases as the industry continues to innovate and adopt

more sustainable insulating solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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